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Compound of Interest

Compound Name: 2-Chloro-5-fluorotoluene
CAS No.: 33406-96-1
Cat. No.: B1347005
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical
properties of 2-Chloro-5-fluorotoluene, a key intermediate in the synthesis of pharmaceuticals
and other specialty chemicals. The data presented is intended to support research and
development activities by providing accurate and readily accessible information.

Core Physicochemical Data

The essential molecular properties of 2-Chloro-5-fluorotoluene are summarized in the table
below. This data is fundamental for stoichiometric calculations, analytical method development,
and chemical process design.
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Property Value Reference
Chemical Formula C7H6CIF [LI12][31[4115]116]
Molecular Weight 144.57 g/mol [21[5]16]1[71[8]
Exact Mass 144.014 g/mol [1]

IUPAC Name 2-Chloro-5-fluorotoluene [3114]

CAS Registry Number 33406-96-1 [31[4]

Experimental Protocols

The determination of the molecular weight and formula of 2-Chloro-5-fluorotoluene is typically
achieved through a combination of mass spectrometry and elemental analysis.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is employed to determine the
exact mass of the molecule. The sample is ionized, and the mass-to-charge ratio of the
resulting ions is measured with high precision. This experimental value is then compared to the
theoretical exact mass calculated from the isotopic masses of the constituent elements to
confirm the elemental composition.

Elemental Analysis: Combustion analysis is used to determine the percentage composition of
carbon, hydrogen, and other elements (chlorine, fluorine). A weighed sample of the compound
is burned in an excess of oxygen, and the resulting combustion products (CO2, H20, etc.) are
collected and weighed. The percentage of each element in the original sample is then
calculated, which serves to verify the empirical and molecular formula.

Logical Relationship of Molecular Properties

The following diagram illustrates the relationship between the elemental composition and the
resulting molecular formula and weight of 2-Chloro-5-fluorotoluene.
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Derivation of Molecular Properties for 2-Chloro-5-fluorotoluene
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Caption: Logical flow from elemental composition to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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